2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propoxy]acetic acid
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Description
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propoxy]acetic acid, commonly known as Fmoc-APA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development and biological studies. Fmoc-APA is a derivative of acetic acid and is used as a building block for the synthesis of peptides and proteins.
Scientific Research Applications
Biochemical Hypotheses in Enhanced Biological Phosphorus Removal
A study by Hood and Randall (2001) explored the biochemical hypotheses relating to enhanced biological phosphorus removal in wastewater treatment. They focused on the interaction of various organic substrates, including volatile fatty acids and amino acids, with biological systems. This research is relevant to understanding the environmental applications of complex organic compounds similar to 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propoxy]acetic acid in wastewater management and phosphorus recycling processes Hood & Randall, 2001.
Oligomer Synthesis from Amide-linked Neuraminic Acid Analogues
Gregar and Gervay-Hague (2004) synthesized oligomers derived from amide-linked neuraminic acid analogues, incorporating N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids. This research contributes to the understanding of how complex organic molecules, akin to this compound, can be used in the synthesis of biologically relevant compounds Gregar & Gervay-Hague, 2004.
Enzyme-Activated Surfactants for Carbon Nanotube Dispersion
Cousins et al. (2009) utilized N-Fluorenyl-9-methoxycarbonyl-protected amino acids as surfactants for carbon nanotubes. Their study provides insight into the potential application of compounds like this compound in nanotechnology, particularly in the dispersion of carbon nanotubes in aqueous solutions Cousins et al., 2009.
Novel Fluorophore Applications
Hirano et al. (2004) investigated a novel fluorophore, 6-Methoxy-4-quinolone, derived from 5-methoxyindole-3-acetic acid, demonstrating strong fluorescence in a wide pH range. This research highlights the application of complex organic molecules, related to this compound, in biomedical analysis and as fluorescent labeling reagents Hirano et al., 2004.
Anti-Inflammatory Properties of Fluorenyl-methoxycarbonyl Amino Acids
Burch et al. (1991) discovered that several N-(fluorenyl-9-methoxycarbonyl) amino acids exhibited a broad spectrum of antiinflammatory activity. This research suggests that compounds structurally related to this compound could have potential therapeutic applications in treating inflammatory diseases Burch et al., 1991.
properties
IUPAC Name |
2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO5/c22-19(23)13-25-11-5-10-21-20(24)26-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18H,5,10-13H2,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOOYSCRVCQJNAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCOCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
940088-41-5 |
Source
|
Record name | 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propoxy]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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